(1S)-1-(1-methyl-1H-1,2,4-triazol-3-yl)propan-1-aminehydrochloride

• Molecular Formula: C6H13ClN4
• Molecular Weight: 176.65 g/mol
• IUPAC Name: (1S)-1-(1-methyl-1,2,4-triazol-3-yl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C6H12N4.ClH/c1-3-5(7)6-8-4-10(2)9-6;/h4-5H,3,7H2,1-2H3;1H/t5-;/m0./s1
• InChI Key: XENHPSSZZYFMDU-JEDNCBNOSA-N
• Isomeric SMILES: CC[C@@H](C1=NN(C=N1)C)N.Cl
• Canonical SMILES: CCC(C1=NN(C=N1)C)N.Cl

Description

(1S)-1-(1-Methyl-1H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride is a chiral amine derivative featuring a 1,2,4-triazole ring substituted with a methyl group at the 1-position and a propylamine moiety at the 3-position. Its molecular formula is C₆H₁₃ClN₄, with a molecular weight of 176.65 g/mol (derived from ). The (1S) stereochemistry indicates enantiomeric specificity, which is critical for interactions in biological systems, particularly in pharmaceutical applications where chirality influences receptor binding and metabolic pathways.

Biological Activity

(1S)-1-(1-methyl-1H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

• IUPAC Name : (1S)-1-(1-methyl-1H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride
• Molecular Formula : C6H12ClN4
• Molecular Weight : 173.64 g/mol
• CAS Number : 68230599

Biological Activity Overview

The biological activity of this compound primarily relates to its interaction with various biological pathways and its potential therapeutic applications. It has been studied for its antimicrobial and anticancer properties.

Antimicrobial Activity

Recent studies have demonstrated that (1S)-1-(1-methyl-1H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride exhibits significant antimicrobial properties. The following table summarizes its effectiveness against various pathogens:

Pathogen	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	0.125 µg/mL
Escherichia coli	0.5 µg/mL
Methicillin-resistant S. aureus	0.13 µg/mL

These results indicate that the compound is particularly effective against Gram-positive bacteria, making it a candidate for further development as an antibacterial agent.

Anticancer Activity

In addition to its antimicrobial effects, (1S)-1-(1-methyl-1H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride has shown promise in cancer research. It has been observed to inhibit tumor growth in various models through modulation of key signaling pathways.

The compound appears to interact with the phosphoinositide 3-kinase (PI3K)/AKT/mTOR signaling pathway, which is crucial for cell proliferation and survival. Dysregulation of this pathway is often associated with cancer progression. By inhibiting this pathway, the compound may effectively reduce tumor growth and promote apoptosis in cancer cells .

Case Studies

Several case studies have highlighted the potential of (1S)-1-(1-methyl-1H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride in clinical settings:

Case Study 1: Antimicrobial Efficacy

A study conducted on a series of triazole derivatives including this compound revealed enhanced antibacterial activity against resistant strains of bacteria. The results indicated a >62-fold increase in potency compared to standard treatments like vancomycin .

Case Study 2: Cancer Treatment Potential

In a xenograft mouse model, treatment with (1S)-1-(1-methyl-1H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride led to a significant reduction in tumor size compared to control groups. The study suggested that the compound's ability to inhibit the PI3K/AKT/mTOR pathway was a key factor in its anticancer effects .

Comparison with Similar Compounds

Structural Isomers and Positional Variants

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Applications
(1S)-1-(1-Methyl-1H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride (Target)	EN300-28226988	C₆H₁₃ClN₄	176.65	Chiral (1S) configuration; triazole at 3-position	Potential drug candidate (inference)
3-(1-Methyl-1H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride	1909326-22-2	C₆H₁₃ClN₄	176.65	Triazole at 3-position; non-chiral propylamine chain	Pharmaceuticals, agrochemicals
(1S)-1-(1-Methyl-1H-1,2,4-triazol-5-yl)propan-1-amine hydrochloride	EN300-28226988	C₆H₁₃ClN₄	176.65	Chiral (1S) configuration; triazole at 5-position	Undisclosed (structural isomer)
1-Methyl-1H-1,2,4-triazol-3-amine hydrochloride (1:1)	1211507-65-1	C₃H₇ClN₄	134.568	Simpler structure; no propane chain	Intermediate in synthesis

Key Observations :

Positional Isomerism : The target compound and the analog share the same molecular formula but differ in the position of the triazole substituent on the propane chain. The target’s triazole is at the 1-position of the propan-1-amine, whereas describes a propan-1-amine with triazole at the 3-position. This positional variance can alter electronic properties and steric interactions, impacting binding affinity in biological targets .

Chirality: The (1S) configuration of the target compound distinguishes it from non-chiral analogs (e.g., ). Enantiomeric specificity is often crucial in drug design, as seen in antifungals like fluconazole (), where stereochemistry dictates efficacy .

Simpler Analogs : ’s compound lacks the propane chain, reducing molecular complexity and weight. Such analogs may serve as synthetic intermediates or exhibit distinct pharmacokinetic profiles due to differences in solubility and bioavailability .

Functional and Application-Based Comparisons

• Pharmaceutical Potential: The triazole moiety is a hallmark of antifungal agents (e.g., fluconazole, itraconazole; ). While the target compound’s direct antifungal activity is undocumented, its structural similarity to ’s analog—explicitly cited for pharmaceutical use—suggests shared mechanisms, such as cytochrome P450 inhibition .
• Agrochemical Relevance : highlights agrochemical applications for its triazole-propanamine derivative, likely due to the triazole’s stability and capacity to disrupt fungal or pest biochemistry. The target compound’s chirality could enhance selectivity in such applications .
• Crystallography and Synthesis : and underscore the role of triazole derivatives in crystallography and synthetic chemistry. The target’s enantiomeric purity may facilitate the development of crystalline forms for optimized drug formulations, as seen in ’s patented compound .

Q & A

Q. What are the optimal synthetic routes for preparing (1S)-1-(1-methyl-1H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride, and how can purity be ensured?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or coupling reactions. For example, a related triazole-containing aniline derivative was synthesized by reacting 2-methoxy-3-(1-methyl-1H-1,2,4-triazol-3-yl)aniline with a chlorinated pyridine in ethanol/water under acidic conditions (85°C, HCl), yielding 57% after silica gel column purification (eluent: dichloromethane/methanol) . To ensure purity, use HPLC (≥98% purity criteria, as in ) and confirm stereochemistry via chiral chromatography or circular dichroism.

Q. Which spectroscopic techniques are critical for characterizing this compound?

• Methodological Answer :

• 1H/13C NMR : Assign peaks using deuterated solvents (e.g., CD3OD) to confirm the presence of the triazole ring (δ ~8.5 ppm for triazole protons) and chiral center environment .
• Mass Spectrometry : ESI-MS (e.g., m/z 393.0 for a related compound) confirms molecular weight .
• Elemental Analysis : Validate chloride content in the hydrochloride salt.

Q. How should researchers handle solubility and stability challenges during experiments?

• Methodological Answer :

• Solubility : Test polar aprotic solvents (DMSO, DMF) or aqueous buffers (pH-adjusted) based on the hydrochloride salt’s ionic nature.
• Stability : Store lyophilized samples at -20°C in desiccated conditions. Monitor degradation via accelerated stability studies (40°C/75% RH for 4 weeks) with HPLC tracking.

Advanced Research Questions

Q. How can researchers resolve contradictions in spectroscopic data (e.g., unexpected NMR splitting or mass fragments)?

• Methodological Answer :

• 2D NMR (COSY, HSQC) : Resolve overlapping signals and assign stereochemistry. For example, NOESY can confirm spatial proximity of the chiral center to the triazole ring .
• High-Resolution Mass Spectrometry (HRMS) : Differentiate isobaric fragments or impurities.
• X-Ray Crystallography : Definitive structural confirmation, as used for related triazole-containing crystalline forms .

Q. What strategies are effective for studying this compound’s interactions with biological targets (e.g., enzymes or receptors)?

• Methodological Answer :

• Molecular Docking : Use programs like GOLD to predict binding modes, accounting for ligand flexibility and water displacement in active sites .
• Surface Plasmon Resonance (SPR) : Measure real-time binding kinetics (KD, kon/koff) with immobilized targets.
• Enzyme Inhibition Assays : Adapt protocols from phosphonate derivatives (e.g., enzyme activity assays at varying inhibitor concentrations) .

Q. How can polymorphism or crystallinity impact pharmacological properties, and how are these forms characterized?

• Methodological Answer :

• Crystallization Screening : Use solvent vapor diffusion or cooling cycles to identify polymorphs. A patent describes crystalline forms of a triazole-containing compound under controlled humidity/temperature .
• PXRD and DSC : Compare diffraction patterns and thermal behavior to distinguish polymorphs.
• Bioavailability Studies : Assess dissolution rates of different crystal forms in simulated biological fluids.

Data Contradiction Analysis

Q. How should discrepancies in synthetic yields or biological activity between batches be addressed?

• Methodological Answer :

• Reaction Optimization : Variables like temperature (e.g., 85°C vs. room temperature in ) or catalyst loading (e.g., LiHMDS in ) significantly impact yields. Design DoE (Design of Experiments) to identify critical factors.
• Impurity Profiling : Use LC-MS to trace byproducts (e.g., dehalogenated intermediates or stereoisomers).
• Biological Replicates : Repeat assays with independent batches to distinguish compound variability from experimental error.